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Compound of Interest

Compound Name: C15H20O2

Cat. No.: B253877 Get Quote

The molecular formula C15H20O2 represents several chemical isomers, with Cannabidiol

(CBD) being one of the most common in research and drug development. Other examples

include Costunolide and Alantolactone.[1][2][3] Proper disposal of these compounds is

essential for laboratory safety, environmental protection, and regulatory compliance. This guide

provides a procedural framework for the safe handling and disposal of C15H20O2 waste in a

laboratory setting.

The disposal process must adhere to federal and local regulations, including those set by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4][5] It is critical to consult your institution's Environmental Health and Safety (EHS)

department, as they are responsible for managing the hazardous waste program and can

provide specific guidance.[4]

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) may vary by isomer and supplier, the hazard profile

for compounds like CBD provides a basis for safe handling precautions.[6] Always refer to the

specific SDS for the compound you are using.
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Hazard Class Category
GHS Hazard
Statement

Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed[6]
! (Exclamation Mark)

Eye Irritation 2A
H319: Causes serious

eye irritation[7]
! (Exclamation Mark)

Skin Sensitization 1

H317: May cause an

allergic skin

reaction[6][7]

! (Exclamation Mark)

Reproductive Toxicity 2

H361: Suspected of

damaging fertility or

the unborn child[6]

⚑ (Health Hazard)

This data is based on representative compounds and should be confirmed with the specific

SDS for the material in use.

Experimental Protocol: Step-by-Step Disposal
This protocol outlines the standard procedure for disposing of C15H20O2 waste from a

laboratory.

Objective: To safely collect, store, and dispose of C15H20O2 waste in compliance with

institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): Safety glasses, lab coat, compatible

gloves.

Designated hazardous waste container (compatible material, leak-proof, with a secure lid).

Hazardous waste labels.

Inert absorbent material (e.g., vermiculite, sand) for liquid waste.[6]
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Undesirable material for rendering waste unusable (e.g., used coffee grounds, cat litter).[8][9]

Procedure:

Waste Characterization & Segregation:

Determine the nature of the waste: pure (unused/expired) compound, contaminated lab

materials (e.g., gloves, pipette tips, vials), or solutions.

Confirm if the specific isomer is a federally or state-regulated controlled substance. While

hemp-derived CBD is typically not, regulations can vary. If it is a controlled substance, you

must follow DEA disposal requirements, which are significantly stricter.[10][11][12]

Segregate C15H20O2 waste from other chemical waste streams to avoid incompatible

mixtures.[13][14]

Waste Collection & Containment:

Solid Waste: Place pure solid compounds and contaminated debris (e.g., weighing papers,

gloves) directly into a designated, clearly labeled, and sealable waste container.[6]

Liquid Waste: Collect solutions containing C15H20O2 in a compatible, leak-proof

container. Do not fill containers to the brim; leave adequate headspace.[14] For small

spills, use an inert absorbent material to mop up the liquid and place the absorbed

material into the solid waste container.[15]

Sharps Waste: Needles, syringes, or broken glassware contaminated with C15H20O2
must be placed in an approved, puncture-resistant sharps container and managed as

hazardous waste.[4]

Empty Containers: Containers that held pure C15H20O2 should be managed as

hazardous waste. Do not attempt to triple-rinse and dispose of them as general waste

unless explicitly permitted by your EHS department.[16]

Deactivation (Rendering Unusable):
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To prevent potential diversion and environmental exposure, it is best practice to render the

chemical waste unusable.[6]

Mix the C15H20O2 waste (solid or absorbed liquid) with an equal or greater volume of an

undesirable material such as cat litter or used coffee grounds.[8][9] This makes the active

compound difficult to recover.[6]

CRITICAL: Do not dispose of C15H20O2 waste down the drain or in the regular trash.[6]

[13]

Container Management and Labeling:

Securely close the waste container lid at all times, except when adding waste.[4][17]

Label the container clearly with the words "Hazardous Waste," the full chemical name(s) of

the contents (i.e., "Cannabidiol waste"), and an accurate description of the composition

(e.g., "CBD in ethanol," "Contaminated gloves and tubes").[4]

Store the container in a designated Satellite Accumulation Area (SAA) that is at or near the

point of generation and under the control of laboratory personnel.[4][17]

Disposal and Record Keeping:

Once the container is full, or if waste has been accumulated for an extended period

(typically not to exceed one year for partially filled containers), contact your institution's

EHS department to arrange for a waste pickup.[17]

Complete any required waste disposal forms provided by your EHS office.[4]

Maintain a detailed record of the disposal process, including the date, quantity, and

method, as part of your laboratory's safety and compliance documentation.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

C15H20O2 waste in a laboratory setting.
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Start: Generate C15H20O2 Waste

1. Characterize Waste Stream

Is it a DEA Controlled Substance?

Follow Strict DEA Protocol
(Use Reverse Distributor, Form 41, etc.)

Yes

2. Determine Waste Form

No

End: Waste Disposed by
Licensed Contractor

Select Form

Solid / Debris

Solid

Liquid / Solution

Liquid

Contaminated Sharps

Sharps

Collect in Labeled
Hazardous Waste Container

Collect in Labeled, Leak-proof
Liquid Waste Container

Collect in Puncture-Proof
Sharps Container

3. Render Unusable
(Mix with inert material)

4. Store in Satellite Accumulation Area (SAA)

5. Contact EHS for Pickup

Click to download full resolution via product page

Caption: Decision workflow for the disposal of C15H20O2 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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